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Compound of Interest

Compound Name: (+)-gamma-Cadinene

Cat. No.: B1234242

For researchers, scientists, and drug development professionals, this guide provides a
comparative overview of (+)-y-cadinene synthases from different species, focusing on their
biochemical properties and the experimental protocols for their characterization.

(+)-y-Cadinene, a sesquiterpene of significant interest for its potential pharmacological
activities, is synthesized from farnesyl pyrophosphate (FPP) by the enzyme (+)-y-cadinene
synthase (y-CS). Understanding the kinetic properties and product specificities of y-CS from
various organisms is crucial for applications in metabolic engineering and synthetic biology.
This guide summarizes the available quantitative data, details the necessary experimental
procedures, and provides visual workflows to facilitate further research in this area.

Quantitative Performance Data

The biochemical characterization of (+)-y-cadinene synthases and related cadinene synthases
reveals variations in their catalytic efficiency and substrate affinity. While detailed kinetic data
for many y-CS enzymes remains to be published, a comparative look at a well-characterized
(+)-0-cadinene synthase from Gossypium arboreum provides a valuable benchmark.
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Major
. EC Referenc
Enzyme Species kcat (s7*) Km (pM) Product(s
Number
)
(+)-0- .
) Gossypium (+)-0-
Cadinene 4.2.3.13 0.05 5.1 ) [1]
arboreum Cadinene
Synthase
+)-y- +)-y-
( )Y Ganoderm Not Not ( )Y
Cadinene ) 4.2.3.92 Cadinene [1][2]
a lucidum Reported Reported
Synthase (>95%)
+)-y- +)-y-
( )Y Ganoderm Not Not ( )Y
Cadinene ) ) 4.2.3.92 Cadinene [1][2]
a sinensis Reported Reported
Synthase (>95%)

Visualizing the Pathway and Process

To better understand the synthesis of (+)-y-cadinene and the experimental procedures for

characterizing the synthases, the following diagrams are provided.
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Product (+)-y-Cadinene

Substrate

Farnesyl Pyrophosphate (FPP) (+)-y-Cadinene Synthase

By-product

Diphosphate (PPi)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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